(Z)-2-Hydroxypropyl(2-hydroxyethyl)methyl(2-((1-oxo-9-octadecenyl)amino)ethyl)ammonium methyl sulphate

Specification

• CAS No.: 93982-91-3
• Molecular Formula: C27H56N2O7S
• Molecular Weight: 552.8 g/mol
• IUPAC Name: 2-hydroxyethyl-(2-hydroxypropyl)-methyl-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]azanium;methyl sulfate
• Standard InChI: InChI=1S/C26H52N2O3.CH4O4S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(31)27-20-21-28(3,22-23-29)24-25(2)30;1-5-6(2,3)4/h11-12,25,29-30H,4-10,13-24H2,1-3H3;1H3,(H,2,3,4)/b12-11-
• Standard InChI Key: UIBLMQVWQXUWMK-AFEZEDKISA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)NCC[N+](C)(CCO)CC(C)O.COS(=O)(=O)[O-]
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCC[N+](C)(CCO)CC(C)O.COS(=O)(=O)[O-]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Formula

The compound’s molecular formula, C₂₇H₅₆N₂O₇S, reflects a intricate arrangement of functional groups. With a molecular weight of 552.8 g/mol, it comprises:

• A quaternary ammonium center (N⁺) bonded to methyl, 2-hydroxyethyl, and 2-hydroxypropyl groups.

• A C18 unsaturated acyl chain ((Z)-9-octadecenyl) linked via an amide bond.

• A methyl sulphate counterion providing charge balance.

Table 1: Key Identifiers

Property	Value
CAS Registry Number	93982-91-3
EINECS Number	301-277-3
IUPAC Name	2-hydroxyethyl-(2-hydroxypropyl)-methyl-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]azanium; methyl sulfate
SMILES Notation	CCCCCCCCC/C=C\CCCCCCCC(=O)NCCN+(CCO)CC(C)O.COS(=O)(=O)[O-]
InChI Key	UIBLMQVWQXUWMK-AFEZEDKISA-N

Stereochemical and Conformational Features

The (Z) configuration at the C9 double bond in the octadecenyl chain imposes a cis orientation, influencing molecular packing and solubility. Computational analyses reveal 22 rotatable bonds, granting the molecule significant conformational flexibility. This flexibility facilitates interactions with both polar and nonpolar environments, a hallmark of surfactants.

Synthesis and Production Pathways

Industrial-Scale Considerations

Production likely involves controlled conditions to preserve the (Z)-configuration of the unsaturated chain, as isomerization could alter physicochemical properties. Purification steps may include chromatography or recrystallization to achieve high purity, critical for research applications.

Physicochemical Properties and Computational Data

Table 2: Computed Physicochemical Properties

Property	Value	Source
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	7
Rotatable Bond Count	22
Topological Polar Surface Area	144 Ų
LogP (Predicted)	3.2	*

*Estimated using fragment-based methods; the hydrophilic ammonium and hydroxyl groups offset the hydrophobic C18 chain.

Industrial and Research Applications

Surfactant and Emulsification Roles

The compound’s amphiphilicity enables applications in:

• Detergent Formulations: As a cationic surfactant, it reduces surface tension in aqueous solutions, enhancing soil removal.

• Emulsion Stabilization: Stabilizes oil-in-water emulsions in cosmetics and agrochemicals.

Research Frontiers and Unexplored Domains

Self-Assembly Behavior

The compound’s flexible structure suggests potential for forming micelles or vesicles, meriting study via small-angle X-ray scattering (SAXS).

Toxicological Screening

In vitro assays are needed to quantify cytotoxicity and environmental half-life, addressing data gaps highlighted in regulatory evaluations.